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Compound of Interest

Compound Name: Sodium cyclopentadienide

Cat. No.: B1585083 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Sodium cyclopentadienide (NaCp), an organosodium compound with the chemical formula

C₅H₅Na, is a pivotal reagent in organometallic chemistry.[1][2] Its significance lies primarily in

its role as a precursor for the synthesis of cyclopentadienyl (Cp) ligands in transition metal

complexes, which are integral to catalysis, materials science, and polymer synthesis.[1][3] This

guide provides a comprehensive overview of the physical properties of sodium
cyclopentadienide, presenting quantitative data in a structured format, and outlining the

methodologies for its synthesis, which indirectly relate to its handling and observation of its

properties.

Physical and Chemical Properties
Sodium cyclopentadienide is an ionic compound consisting of a sodium cation (Na⁺) and a

cyclopentadienide anion (Cp⁻).[1][2] The cyclopentadienide anion is a planar, five-membered

ring with delocalized π-electrons, rendering it aromatic and remarkably stable.[2][3] The

compound is highly reactive, particularly towards air and moisture, and is pyrophoric, igniting

spontaneously in air.[1][2][3] It reacts violently with water to produce flammable hydrogen gas.

[3]

Appearance: In its solid, solvent-free state, sodium cyclopentadienide is a colorless or white

to grayish-yellowish powder.[1][4][5][6][7] However, it is frequently encountered as a solution in

tetrahydrofuran (THF), where it typically appears as a pink, dark red, or yellow-red liquid.[1][2]

[8][9][10] Traces of oxidized impurities can cause solid samples to appear pink.[4][11]
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Structure: In the solid state, solvent-free sodium cyclopentadienide adopts a "polydecker

sandwich" structure, forming infinite chains of alternating sodium cations and cyclopentadienyl

anions.[3][11] When dissolved in donor solvents like THF, it is highly solvated.[11]

Quantitative Physical Properties
The following table summarizes the key quantitative physical properties of sodium
cyclopentadienide based on available data. It is important to note that some variations exist in

the reported values across different sources, which may be attributed to the form of the

substance (solid vs. solution) and measurement conditions.

Property Value Notes Source(s)

Molecular Weight 88.08 g/mol --- [1][3][6][12][13][14][15]

Melting Point ~172 °C For the solid form. [1][5][7][8][16][17]

Boiling Point 41.5 °C (decomposes)
Decomposes at this

temperature.
[3][5]

Density 1.113 g/cm³ For the solid. [3][4][11]

0.946 g/mL at 20 °C For a solution in THF. [1][5][6][7][8][16][17]

0.938 g/mL at 25 °C
For a 2.4 M solution in

THF.
[9][12][15][18]

Solubility Soluble in THF.
Insoluble in water

(reacts violently).
[3][4][11]

Flash Point -17 °C (1 °F) For a solution in THF. [9][15][18]

Experimental Protocols: Synthesis of Sodium
Cyclopentadienide
The physical properties of sodium cyclopentadienide are often observed in the context of its

synthesis and handling due to its high reactivity. The most common methods for its preparation

involve the deprotonation of cyclopentadiene.

1. Reaction with Sodium Metal:
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This traditional method involves the direct reaction of cyclopentadiene with metallic sodium.[3]

Reaction: 2 Na + 2 C₅H₆ → 2 NaC₅H₅ + H₂[3]

Procedure: Sodium metal, often in the form of a dispersion ("sodium sand") created by

melting sodium in refluxing xylene and stirring rapidly, is reacted with cyclopentadiene in an

inert solvent like THF.[4][11] The reaction is highly exothermic and requires careful

temperature control.[4][11]

2. Reaction with Sodium Hydride:

A more convenient and widely used method employs sodium hydride as the base.[2][4][11]

Reaction: NaH + C₅H₆ → NaC₅H₅ + H₂[4][11]

Procedure: Cyclopentadiene is added to a suspension of sodium hydride in anhydrous THF

under an inert atmosphere (e.g., nitrogen or argon). The reaction proceeds at room

temperature and is generally considered to provide better stoichiometric control.[2]

Logical Relationships of Sodium Cyclopentadienide
Properties
The physical state and environment significantly influence the observed properties of sodium
cyclopentadienide. The following diagram illustrates these relationships.

Physical State

Observed Properties

Solid State

Appearance

Colorless/White Powder

Molecular Structure

Polydecker Sandwich

Reactivity

Pyrophoric

Density

~1.113 g/cm³

Solution (in THF)

Pink/Red SolutionSolvated Ions Highly Reactive~0.94 g/mL

Click to download full resolution via product page
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Caption: Relationship between the physical state of sodium cyclopentadienide and its

properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide to the Physical Properties
of Sodium Cyclopentadienide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1585083#what-are-the-physical-properties-of-
sodium-cyclopentadienide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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